Cas no 16269-05-9 (9-Oxo-9-phenylnonanoic acid)

• Product name: 9-Oxo-9-phenylnonanoic acid
• CAS No: 16269-05-9
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 121537
• PubChem ID: 290155

9-Oxo-9-phenylnonanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Oxo-9-phenylnonanoic acid
• 8-BENZOYLOCTANOIC ACID
• Benzenenonanoic acid, z-oxo-
• 7-Keto-9-phenylnonanoic acid
• 7-Keto-9-phenylnonansaeure
• 9-Phenyl-7-oxo-nonansaeure
• AC1L6DAH
• AC1Q5F51
• CTK4D1306
• SureCN3383102
• XBX00047
• NSC153057
• DTXSID40302717
• FT-0621505
• 53702-23-1
• 9-Oxo-9-phenylnonanoic acid #
• NSC-153057
• SCHEMBL3383102
• 16269-05-9
• 8-Benzoyloctanoicacid
• CCG-254043
• BFUPULAAJVYXRI-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H20O3/c16-14(13-9-5-4-6-10-13)11-7-2-1-3-8-12-15(17)18/h4-6,9-10H,1-3,7-8,11-12H2,(H,17,18)
• InChI Key： BFUPULAAJVYXRI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCC(O)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.074
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.52
• PSA: 54.37